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Compound of Interest

Compound Name: 4-(2-Aminoethyl)pyridine

Cat. No.: B079904

Technical Guide: 4-(2-Aminoethyl)pyridine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-(2-Aminoethyl)pyridine, a pyridine derivative of interest in various research
and development applications.

Core Molecular Information

4-(2-Aminoethyl)pyridine, also known as 4-Pyridineethanamine, is a chemical compound with
the CAS Registry Number 13258-63-4.[1][2] Its structure consists of a pyridine ring substituted
at the 4-position with an aminoethyl group.

Physicochemical Data Summary

The key quantitative identifiers and properties of 4-(2-Aminoethyl)pyridine are summarized in
the table below for easy reference.
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Property Value Source
Molecular Formula C7H10N2 NIST, Sigma-Aldrich[1][2][3]
Molecular Weight 122.1677 g/mol NIST[1][2]
122.17 glmol Sigma-Aldrich, SCBTI[3][4][5]

[6]
CAS Registry Number 13258-63-4 NIST[1][2]
Boiling Point 104 °C at 9 mmHg Sigma-Aldrich[3][5][6]
Density 1.0238 g/mL at 25 °C Sigma-Aldrich[3][6]
Refractive Index n20/D 1.5380 Sigma-Aldrich[3][5]
InChi Key IDLHTECVNDEOIY- NIST[I[2]
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Structural and Identification Data

The following diagram illustrates the key identifiers and structural information for 4-(2-

Aminoethyl)pyridine.

Chemical Identity

is— | 13258-63-4

~

has 122.17 g/mol
—

4-(2-Aminoethyl)pyridine

Structural Descriptors )

—has» InChlKey:
C7H10N2 "~ IDLHTECVNDEOIY-UHFFFAOYSA-N

\ i J
e
NCCclccnccl
\§ J
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C13258634&Units=CAL&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13258634&Units=SI
https://www.sigmaaldrich.com/JP/ja/product/aldrich/648701
https://webbook.nist.gov/cgi/inchi?ID=C13258634&Units=CAL&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13258634&Units=SI
https://www.sigmaaldrich.com/JP/ja/product/aldrich/648701
https://www.scbt.com/p/4-2-aminoethyl-pyridine-13258-63-4
https://www.sigmaaldrich.com/SG/en/product/aldrich/648701
https://m.chemicalbook.com/ProductChemicalPropertiesCB9463583_EN.htm
https://webbook.nist.gov/cgi/inchi?ID=C13258634&Units=CAL&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13258634&Units=SI
https://www.sigmaaldrich.com/JP/ja/product/aldrich/648701
https://www.sigmaaldrich.com/SG/en/product/aldrich/648701
https://m.chemicalbook.com/ProductChemicalPropertiesCB9463583_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/648701
https://m.chemicalbook.com/ProductChemicalPropertiesCB9463583_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/648701
https://www.sigmaaldrich.com/SG/en/product/aldrich/648701
https://webbook.nist.gov/cgi/inchi?ID=C13258634&Units=CAL&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13258634&Units=SI
https://www.benchchem.com/product/b079904?utm_src=pdf-body
https://www.benchchem.com/product/b079904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page
Diagram of 4-(2-Aminoethyl)pyridine's identifiers.

Experimental Protocols and Workflows

Detailed experimental protocols for specific applications involving 4-(2-Aminoethyl)pyridine
are highly dependent on the research context (e.g., synthesis, derivatization, biological
screening) and are typically developed and optimized by the investigating laboratory. Public
databases for simple chemical compounds do not generally contain specific, detailed

experimental methodologies.

However, a general workflow for the quality control and characterization of a supplied sample
of 4-(2-Aminoethyl)pyridine would logically follow the steps outlined below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b079904?utm_src=pdf-body-img
https://www.benchchem.com/product/b079904?utm_src=pdf-body
https://www.benchchem.com/product/b079904?utm_src=pdf-body
https://www.benchchem.com/product/b079904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratsry

Check Availability & Pricing

Receive Sample
(4-(2-Aminoethyl)pyridine)

Visual Inspection
(Color, Physical State)

Gdentity ConfirmatiorD

entity Tests

Mass Spectrometry NMR Spectroscopy
(Confirm Molecular Weight) (Confirm Structure)
\

(Purity Assessm;D

I
Purlty An

Chromatograph T|tration
(e.g., GC, HPLC) (for amine content)

Final Approval for Use

Click to download full resolution via product page
General workflow for chemical characterization.

Signaling Pathways

4-(2-Aminoethyl)pyridine is a small organic molecule and is not known to be a component of
established biological signaling pathways in the same manner as endogenous proteins or
signaling molecules. Its biological effects, if any, would need to be determined through specific
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pharmacological or biochemical studies to identify its molecular targets and downstream
consequences. Therefore, a signaling pathway diagram is not applicable for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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